Cas no 1207005-56-8 (4-(4-butylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(4-butylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1207005-56-8
• MF: C₂₃H₂₆N₂O₃S
• MW: 410.529144763947
• CID: 5390959
• Update Time: 2025-07-17

4-(4-butylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(4-butylphenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-pyrrolidin-1-ylmethanone
• 4-(4-butylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C23H26N2O3S/c1-2-3-8-18-11-13-19(14-12-18)25-17-22(23(26)24-15-6-7-16-24)29(27,28)21-10-5-4-9-20(21)25/h4-5,9-14,17H,2-3,6-8,15-16H2,1H3
• InChI Key： DDADGGPRKJQJOH-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N(C2C([H])=C([H])C(=C([H])C=2[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])=C1C(N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-(4-butylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 4-(4-butylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No: 1207005-56-8)

4-(4-butylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the benzothiazine class, which is well-known for its broad spectrum of biological activities. The presence of a pyrrolidine-1-carbonyl moiety and a 4-butylphenyl substituent contributes to its complex reactivity and potential therapeutic applications.

The chemical structure of this compound is characterized by a fused ring system consisting of a benzene ring, a thiazine ring, and a pyrrolidine ring. The 1,1-dione functionality at the 1-position of the benzothiazine core enhances its electrophilic nature, making it a valuable intermediate in synthetic chemistry. The 4-butylphenyl group introduces steric hindrance and lipophilicity, which can influence its solubility and membrane permeability. These structural features make it an intriguing candidate for further exploration in drug discovery.

In recent years, there has been growing interest in benzothiazine derivatives due to their demonstrated efficacy in various pharmacological contexts. Specifically, compounds with similar scaffolds have shown promise in the treatment of neurological disorders, inflammation, and infectious diseases. The pyrrolidine-1-carbonyl moiety is particularly noteworthy, as it has been implicated in the development of bioactive molecules that interact with specific biological targets. For instance, derivatives of this class have been investigated for their potential role in modulating enzyme activity and receptor binding.

Recent studies have highlighted the importance of 4-(4-butylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione as a lead compound in the design of novel therapeutic agents. Researchers have leveraged computational modeling and high-throughput screening techniques to identify analogs with enhanced pharmacokinetic profiles. The butylphenyl substituent has been shown to improve oral bioavailability by enhancing lipophilicity while minimizing off-target effects. This balance is crucial for developing drugs that are both effective and safe.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the benzothiazine core through cyclization reactions and the introduction of the pyrrolidine-1-carbonyl group via condensation or coupling reactions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for preclinical studies.

Preclinical investigations have revealed that 4-(4-butylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione exhibits notable pharmacological activity. In vitro assays have demonstrated its ability to inhibit certain enzymes and receptors relevant to human health conditions. For example, it has shown promise in reducing inflammation by modulating cytokine production pathways. Additionally, its interaction with nuclear receptors has been explored as a potential therapeutic strategy for metabolic disorders.

The compound's unique structural features also make it an attractive scaffold for structure-based drug design. By leveraging crystallographic data and molecular dynamics simulations, researchers can gain insights into how this molecule interacts with biological targets at the atomic level. This information is critical for optimizing its binding affinity and selectivity. Furthermore, the pyrrolidine-1-carbonyl moiety provides a handle for further derivatization, allowing chemists to explore new chemical space and identify more potent derivatives.

As research in medicinal chemistry continues to evolve, compounds like 4-(4-butylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione are expected to play a pivotal role in addressing unmet medical needs. The integration of artificial intelligence (AI) tools into drug discovery pipelines has accelerated the identification of promising candidates like this one. AI-driven platforms can predict biological activity and optimize molecular structures with unprecedented speed and accuracy.

The future development of this compound will likely involve collaboration between academic researchers and industry scientists to translate preclinical findings into clinical applications. Phase I clinical trials will be essential for assessing its safety profile and pharmacokinetic behavior in humans. If successful in these early stages, subsequent trials could evaluate its efficacy in treating specific diseases or conditions where current therapies are limited or unavailable.

In conclusion, 4-(4-butylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. Its unique combination of structural features positions it as a valuable tool for drug discovery efforts aimed at addressing diverse therapeutic challenges worldwide.